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Compound of Interest

Compound Name: 5-Chloro-8-fluorochroman-4-one

Cat. No.: B2780607 Get Quote

An In-Depth Technical Guide to 5-Chloro-8-fluorochroman-4-one

This document provides a comprehensive technical overview of 5-Chloro-8-fluorochroman-4-
one, a halogenated heterocyclic compound relevant to professionals in organic synthesis and

pharmaceutical research. This guide synthesizes its core physicochemical properties, outlines

standard analytical methodologies for its characterization, and details essential safety and

handling protocols.

Core Physicochemical Properties
5-Chloro-8-fluorochroman-4-one is a substituted chromanone, a class of compounds

recognized as important intermediates in the development of biologically active molecules.[1]

Its structure incorporates both chlorine and fluorine atoms, which can significantly influence its

chemical reactivity, metabolic stability, and biological activity.

Molecular Formula & Weight
The fundamental molecular identity of this compound is captured by its chemical formula and

molecular weight.

Molecular Formula: C₉H₆ClFO₂[1]

Molecular Weight: 200.59 g/mol [1][2]
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It is important to note that while some suppliers may list the formula as C₉H₆ClFO[2], the

systematic name "chroman-4-one" necessitates the presence of two oxygen atoms, making

C₉H₆ClFO₂ the correct molecular formula.

Chemical Structure
The structural arrangement of 5-Chloro-8-fluorochroman-4-one is key to its function. The

IUPAC name defines the precise placement of the chloro and fluoro substituents on the bicyclic

chromanone core.

Caption: 2D structure of 5-Chloro-8-fluorochroman-4-one.

Key Properties Summary
The following table summarizes the essential identification and physical property data for this

compound.

Property Value Source(s)

CAS Number 1273653-86-3 [1][2]

Molecular Formula C₉H₆ClFO₂ [1]

Molecular Weight 200.59 g/mol [1][2]

MDL Number MFCD18648511 [1][2]

Boiling Point 329.3°C at 760 mmHg [1]

Storage
Room temperature, dry and

sealed
[1]

Analytical Characterization Workflow
A robust analytical workflow is critical to confirm the identity, purity, and stability of 5-Chloro-8-
fluorochroman-4-one. While compound-specific, validated protocols are proprietary or not

publicly available, a standard characterization sequence can be established based on accepted

principles of organic analysis.
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Rationale for Method Selection
The choice of analytical techniques is driven by the need for orthogonal data points that, in

combination, provide an unambiguous structural and purity profile.

Mass Spectrometry (MS): Provides the molecular weight of the compound and its

fragmentation patterns, which aids in confirming the core structure. High-resolution mass

spectrometry (HRMS) is essential for verifying the elemental composition against the

expected formula, C₉H₆ClFO₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

elucidating the carbon-hydrogen framework of the molecule. The chemical shifts, coupling

constants, and integration of proton signals confirm the substitution pattern on the aromatic

and pyranone rings. ¹⁹F NMR would be used to confirm the presence and chemical

environment of the fluorine atom.

Chromatography (HPLC/GC): High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) is employed to determine the purity of the compound by separating it

from any starting materials, by-products, or degradation products. Coupling these techniques

with a mass spectrometer (LC-MS or GC-MS) allows for the identification of impurities.

Infrared (IR) Spectroscopy: This technique identifies the functional groups present in the

molecule. For 5-Chloro-8-fluorochroman-4-one, a strong absorption band corresponding to

the carbonyl (C=O) group of the ketone at position 4 would be a key diagnostic feature.

Generalized Analytical Workflow
The following diagram illustrates a logical workflow for the comprehensive characterization of a

newly synthesized or procured batch of 5-Chloro-8-fluorochroman-4-one.
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Sample of 5-Chloro-8-fluorochroman-4-one

Purity Assessment via HPLC/GC

Identity Confirmation via LC-MS or GC-MS

Purity Check

Structural Elucidation via NMR
(¹H, ¹³C, ¹⁹F)

Identity Confirmed

Functional Group Analysis via IR

Structure Confirmed

Data Integration & Analysis

Material Passes QC
(Identity, Purity >95%)

Material Fails QC
(Repurify or Reject)

Click to download full resolution via product page

Caption: Standard workflow for analytical quality control.

Safety, Handling, and Storage
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While a specific Safety Data Sheet (SDS) for 5-Chloro-8-fluorochroman-4-one is not widely

available, its structural similarity to other halogenated heterocyclic compounds, such as 5-

Chloro-8-hydroxyquinoline, allows for the adoption of precautionary safety measures. A

substance-specific risk assessment must be conducted before handling.

Hazard Identification & Precautionary Measures
Based on analogous compounds, 5-Chloro-8-fluorochroman-4-one should be handled as a

potentially hazardous substance.

Skin and Eye Contact: Assumed to be an irritant. May cause skin irritation and serious eye

irritation.[3][4]

Prevention: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves (e.g., nitrile), a lab coat, and safety goggles or a face shield.[4] Wash

hands and any exposed skin thoroughly after handling.[3]

Inhalation: May be harmful if inhaled and may cause respiratory irritation.[3][5]

Prevention: Handle only in a well-ventilated area or within a chemical fume hood to avoid

breathing dust or vapors.[4]

Ingestion: May be harmful if swallowed.[3]

Prevention: Do not eat, drink, or smoke when using this product.

First Aid Procedures
In the event of exposure, the following first aid measures are recommended:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

[4]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs,

seek medical advice.[3]
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, well-ventilated place.[1][3]

Recommended storage is at room temperature.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Do not allow the product to reach the

sewage system.[6]

Conclusion
5-Chloro-8-fluorochroman-4-one is a specific chemical intermediate with defined

physicochemical properties. While detailed application and reactivity data are not extensively

published, its structure suggests utility in medicinal chemistry and materials science.

Adherence to a rigorous analytical characterization workflow is essential to ensure material

quality, and strict observation of safety protocols based on analogous compounds is mandatory

for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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